N-[2-(diethylamino)-2-phenylethyl]-4-methylbenzenesulfonamide

• IUPAC Name: N-[2-(diethylamino)-2-phenylethyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C19H26N2O2S/c1-4-21(5-2)19(17-9-7-6-8-10-17)15-20-24(22,23)18-13-11-16(3)12-14-18/h6-14,19-20H,4-5,15H2,1-3H3
• InChI Key: CEZGUXDUUNYUQI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(CNS(=O)(=O)C1=CC=C(C=C1)C)C2=CC=CC=C2
• Molecular Formula: C19H26N2O2S
• Molecular Weight: 346.5 g/mol

Description

N-[2-(diethylamino)-2-phenylethyl]-4-methylbenzenesulfonamide, commonly referred to as sulbutiamine, is a synthetic derivative of thiamine, a B-vitamin. Sulbutiamine has been studied for its potential use in treating various neurological and psychiatric disorders due to its ability to cross the blood-brain barrier and enhance cognitive function.

Mechanism of Action

Sulbutiamine works by increasing the levels of thiamine in the brain, which enhances the function of acetylcholine, a neurotransmitter involved in memory and learning. It also increases the release of dopamine, a neurotransmitter involved in motivation and pleasure.
Biochemical and Physiological Effects
Sulbutiamine has been shown to improve cognitive function, including memory, attention, and learning, in both healthy individuals and those with cognitive impairment. It has also been shown to improve mood and reduce fatigue.

Advantages and Limitations for Lab Experiments

Sulbutiamine has several advantages for lab experiments, including its ability to cross the blood-brain barrier and its relatively low toxicity. However, its effects can vary depending on the dose and the individual, and its long-term effects are not well understood.

Future Directions

There are several potential future directions for research on sulbutiamine. These include further studies on its effects on specific neurological and psychiatric disorders, studies on its long-term effects, and studies on its potential use in combination with other drugs or therapies. Additionally, there is a need for more research on the optimal dosing and administration of sulbutiamine.

Synthesis Methods

Sulbutiamine is synthesized by reacting thiamine with isobutyraldehyde and then reacting the resulting product with diethylamine and benzene sulfonyl chloride. The final product is a white crystalline powder with a molecular weight of 337.45 g/mol.

Scientific Research Applications

Sulbutiamine has been studied for its potential use in treating various neurological and psychiatric disorders such as Alzheimer's disease, Parkinson's disease, and depression. It has also been studied for its ability to improve memory, attention, and learning in healthy individuals.